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Compound of Interest

Compound Name: Benzotrichloride

Cat. No.: B165768 Get Quote

Essential Safety and Handling Guide for
Benzotrichloride
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Benzotrichloride (BTC).

Adherence to these protocols is vital due to the substance's high toxicity and corrosive nature.

Understanding the Hazard
Benzotrichloride (CAS No. 98-07-7) is a colorless to yellowish, fuming oily liquid with a

pungent odor.[1][2] It is classified as a toxic, corrosive, and potential human carcinogen (IARC

Group 2A).[3] Exposure can cause severe irritation and burns to the skin, eyes, and respiratory

tract.[3][4][5] It is harmful if swallowed and toxic if inhaled.[6][7][8] The substance is also

moisture-sensitive and can release toxic fumes, such as hydrogen chloride, upon contact with

water or moist air.[1][9]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent any direct contact with

Benzotrichloride.[10] A regulated, marked area should be established where

Benzotrichloride is handled, used, or stored.[9][11]
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PPE Category Specifications Rationale

Eye Protection

Tightly fitting safety goggles

AND a face shield (8-inch

minimum).[6][7]

Protects against splashes and

fumes that can cause severe

eye damage.[1][6][7]

Skin Protection

Chemical-resistant gloves

(inspect before use) and full

protective clothing (suits,

footwear, headgear).[6][7][9]

[10]

Prevents skin contact, which

can cause severe burns and

absorption of the chemical.[5]

Contaminated clothing must be

removed immediately and

laundered by informed

personnel.[9]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[12] If exposure over 0.1 ppm

is possible, a NIOSH-approved

supplied-air respirator with a

full facepiece in positive-

pressure mode is required.[9]

For firefighting or major spills,

a self-contained breathing

apparatus (SCBA) is

necessary.[4][5][6]

Protects against inhalation of

toxic vapors, which can cause

severe respiratory irritation and

potential long-term health

effects, including cancer.[3][6]

Operational Plan: Step-by-Step Handling Procedure
A. Preparation and Pre-Handling

Training: Ensure all personnel are trained on the hazards, handling, and emergency

procedures for Benzotrichloride before use.[9][11]

Area Designation: Establish a regulated and clearly marked area for handling and storage.[9]

[11]
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Safety Equipment Check: Verify that safety showers and eyewash fountains are present,

unobstructed, and functional in the immediate work area.[9][11]

PPE Inspection: Inspect all PPE for damage or contamination before each use.[6]

Ventilation: Ensure the chemical fume hood or local exhaust ventilation is operational.[11]

B. Handling

Grounding: All equipment used when handling Benzotrichloride must be grounded to

prevent static discharge.[4]

Containment: Handle the product only within a closed system or under appropriate exhaust

ventilation like a fume hood.[12][13] Avoid generating vapors or mists.[6][12]

Prohibitions: Do not eat, drink, or smoke in the designated handling area.[9][10][11]

Hygiene: Wash hands thoroughly after handling and before breaks.[6] At the end of a shift,

wash any body area that may have contacted the chemical.[9][11]

C. Storage

Container: Store in tightly closed, properly labeled containers.[6][9] Containers that have

been opened must be carefully resealed and kept upright.[6]

Location: Keep in a cool, dry, well-ventilated, and locked area accessible only to authorized

personnel.[6][12][14]

Incompatibilities: Store separately from incompatible materials such as strong oxidizing

agents, strong acids, and water/moist air.[9] Keep away from heat, sparks, and open flames.

[9][11][13]

Disposal Plan
Benzotrichloride and any contaminated materials must be treated as hazardous waste.[11]

Waste Collection: Collect waste Benzotrichloride and contaminated absorbent materials in

suitable, sealed containers for disposal.[6][11] Do not mix with other waste.[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.benchchem.com/product/b165768?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/2592
https://www.sigmaaldrich.com/US/en/sds/aldrich/147893
https://www.fishersci.com/store/msds?partNumber=AC164530050&productDescription=ALPHA+ALPHA+ALPHA+TRICHLOR+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/147893
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/98077.htm
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/147893
https://wap.guidechem.com/msds/98-07-7.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0212.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.fishersci.com/store/msds?partNumber=AC164530050&productDescription=ALPHA+ALPHA+ALPHA+TRICHLOR+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165768?utm_src=pdf-body
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.benchchem.com/product/b165768?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_753284963_Benzotrichloride-CASNO-98-07-7-MSDS.pdf
https://tagis.dep.wv.gov/tri/cheminfo/csfs320.txt
https://www.sigmaaldrich.com/US/en/sds/aldrich/147893
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Professional Disposal: Arrange for disposal through a licensed professional waste disposal

company.[6] Adhere to all local, regional, and national hazardous waste regulations.[12][13]

Environmental Protection: Do not let the product enter drains or the environment.[3][6][12]

Emergency Response Plan
Immediate action is critical in any emergency involving Benzotrichloride.
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Emergency Type Action Steps

Spill or Leak

1. Evacuate: Immediately evacuate personnel

from the spill area.[6] 2. Isolate: Isolate the spill

area for at least 50 meters (150 feet) in all

directions.[4] 3. Ventilate: Ensure the area is

well-ventilated.[11] 4. Protect: Responders must

wear full PPE, including an SCBA.[4] 5. Contain:

Absorb the spill with an inert, dry material like

vermiculite, dry sand, or earth.[1][9][11] Do NOT

use water.[4] 6. Collect: Place the absorbed

material into sealed containers for hazardous

waste disposal.[6][11]

Fire

1. Extinguishing Media: Use dry chemical, CO2,

or alcohol-resistant foam extinguishers.[6][9]

Water spray can be used to cool fire-exposed

containers but avoid direct contact with the

substance.[9] 2. Protective Gear: Firefighters

must wear full protective clothing and a self-

contained breathing apparatus (SCBA).[5][6] 3.

Hazardous Fumes: Be aware that poisonous

gases, including Hydrogen Chloride and

Phosgene, are produced in a fire.[9]

Personal Exposure

In all cases, seek immediate medical attention

and show the Safety Data Sheet to the doctor.

[6][7][10] Inhalation: Move the victim to fresh air

and keep them at rest.[4][7] If not breathing,

provide artificial respiration.[4] Skin Contact:

Immediately remove contaminated clothing.[9]

Wash the affected skin area thoroughly with

soap and plenty of water.[4][5] Eye Contact:

Immediately flush eyes with lukewarm water for

at least 15 minutes, also under the eyelids.[4][6]

[13] Remove contact lenses if possible.[6][13]

Ingestion: Rinse the mouth with water.[1][7] Do

NOT induce vomiting.[1][4][5]
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Quantitative Data Summary
Property Value Source

CAS Number 98-07-7 [6][13]

Molecular Formula C7H5Cl3 [6][8]

Boiling Point 219 - 223 °C (426.2 - 433.4 °F) [13]

Flash Point 97 °C (206.6 °F) [13]

Vapor Density 6.77 (Air = 1) [1][2]

Specific Gravity 1.3756 (Water = 1) [2]

Explosive Limits LEL: 2.1%, UEL: 6.5% [13]

NIOSH REL (Ceiling) 0.1 ppm [1]

LD50 Oral (Rat) 702 mg/kg [8]

LC50 Inhalation (Rat) 0.53 mg/L (4 h) [8]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for handling Benzotrichloride and the

appropriate emergency responses.
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Preparation Phase

Handling & Storage
Emergency Protocols

Start: Handling Benzotrichloride

1. Verify Training

2. Prepare Designated Area

3. Inspect PPE

4. Check Safety Equipment
(Shower, Eyewash)

5. Safe Handling in Ventilated Area

6. Secure Storage

Emergency Event

7. Proper Waste Disposal

End of Procedure

Spill / Leak Personal Exposure Fire

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Benzotrichloride handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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